(1R,5S)-7,7-Dimethyl-2-azabicyclo[3.2.0]heptane-3,6-dione

• IUPAC Name: (1R,5S)-7,7-dimethyl-2-azabicyclo[3.2.0]heptane-3,6-dione
• InChI: InChI=1S/C8H11NO2/c1-8(2)6-4(7(8)11)3-5(10)9-6/h4,6H,3H2,1-2H3,(H,9,10)/t4-,6+/m0/s1
• InChI Key: FLCMAYUPYMVBIS-UJURSFKZSA-N
• Canonical SMILES: CC1(C2C(C1=O)CC(=O)N2)C
• Isomeric SMILES: CC1([C@H]2[C@@H](C1=O)CC(=O)N2)C
• Molecular Formula: C8H11NO2
• Molecular Weight: 153.18 g/mol

Description

Synthesis Analysis

Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This can include the starting materials, reagents, catalysts, and conditions used in the synthesis process.

Molecular Structure Analysis

Molecular structure analysis involves determining the arrangement of atoms within the molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used to determine the molecular structure.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes understanding the reactivity of the compound, the types of reactions it can participate in, and the products formed from these reactions.

Physical And Chemical Properties Analysis

This involves studying the physical and chemical properties of the compound such as melting point, boiling point, solubility, stability, and reactivity.

Scientific Research Applications

Antimicrobial Activity

(1R,5S)-7,7-Dimethyl-2-azabicyclo[3.2.0]heptane-3,6-dione: has been investigated for its antimicrobial potential. Despite the presence of a quaternary ammonium moiety, this compound demonstrates moderate antimicrobial activity:

• .

Fungicidal Activity

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Antiviral Applications

While not directly studied for antiviral properties, compounds with similar bicyclic terpene fragments have been crucial in antiviral medications. .

Mechanism of Action

If the compound is biologically active, the mechanism of action describes how the compound interacts with biological systems. This can involve binding to specific receptors, inhibition of certain pathways, or other biochemical interactions.

Safety and Hazards

Safety and hazard analysis involves understanding the potential risks associated with the compound. This can include toxicity, flammability, environmental impact, and precautions for handling and storage.

Future Directions

Future directions could involve potential applications, further studies needed, or new methods of synthesis. It could also involve predicting how the compound might be used in future research or industry.